Cas no 616-47-7 (1-Methylimidazole)

• Product Name: 1-Methylimidazole
• CAS No: 616-47-7
• MF: C₄H₆N₂
• MW: 82.1038403511047
• MDL: MFCD00005292
• CID: 38968
• PubChem ID: 1390
• Update Time: 2025-08-18

1-Methylimidazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazole
• methyl imidazole
• N-Methylimidazole
• 1-Methylimidazole
• 1-Methylimidazole Standard
• 1H-Imidazole-4-ethanamine,1-methyl
• 1-Methyl-1H-imidazole-4-ethanamine
• 1-Methyl-4-histamine
• 1-Methylglyoxaline
• 1-methylhistamine
• 1-methyl-imidazole
• imidazole cis amide
• N,N-diisiproptltetrazolide
• N1-Methylhistamine
• N-methyl-1H-imidazole
• N-Methylhistamine
• Ntau-Methylhistamine
• N-Telle-methylhistamine
• tele-methylhistamine
• 1H-Imidazole, 1-methyl-
• IMIDAZOLE, 1-METHYL-
• n-methyl imidazole
• N-methylimidazol
• 1-methylimidazol
• 1-methylimdazole
• 1-methyl-1h-imidazol
• MCTWTZJPVLRJOU-UHFFFAOYSA-N
• P4617QS63Y
• lupragen(r) nmi
• cap b
• 3-methylimidazole
• N-methyl-imidazol
• N-methyl-imidazole
• 1-methyl imidazole
• 1-N-methylImidazole
• PubChem15971
• 1H-Imidazole, meth
• Thiamazole Imp. B (EP): 1-Methyl-1H-imidazole
• N-methylimidazole (1-methylimidazole)
• N-methyl midazole
• N-methyl glyoxaline
• CAP B (1-METHYLIMIDAZOLE 12% IN ACETONIT
• 1-Methylimidazole, >=99%, purified by redistillation
• CAP B (1-METHYLIMIDAZOLE 10% IN THF)*
• CAP B (1-METHYLIMIDAZOLE 10% IN
• CAP B (1-METHYLIMIDAZOLE 16% IN THF)*
• LP00831
• PD015169
• NCGC00094162-02
• SDCCGSBI-0050808.P002
• Tox21_304006
• 616-47-7
• 1-Methylimidazole, Vetec(TM) reagent grade, 98%
• UNII-P4617QS63Y
• Capping B, 16 % NMI in THF, emp Biotech GmbH (THF/N-methylimidazole, V / V = 84 : 16) NC-0801, 450ml : 28-400 thread, 2.5L : GL45 thread
• Lopac-M-8878
• NSC-88064
• Araldite DY 070
• AKOS000119840
• D70869
• 1-Methyl-1H-imidazole;N-Methylimidazole;1H-Imidazole, 1-methyl-
• 1-Methylimidazole, ReagentPlus(R), 99%
• InChI=1/C4H6N2/c1-6-3-2-5-4-6/h2-4H,1H
• BCP29437
• NCGC00015702-02
• NS00009025
• WLN: T5N CNJ A1
• F0001-1635
• EINECS 210-484-7
• EU-0100831
• DTXSID6052291
• Capping B (10 % N-methylimidazole in THF / pyridine, V / V = 80 : 10) NC-0803 emp Biotech GmbH
• THIAMAZOLE IMPURITY B [EP IMPURITY]
• 1-methyl-(1H)-imidazole
• NCGC00261516-01
• Q4545792
• CAS-616-47-7
• FT-0632577
• PS-9372
• BDBM7884
• HMS3262H03
• Tox21_500831
• 1-Methyl-1H-imidazole; Thiamazole Imp. B (EP); Thiamazole Impurity B
• N1-Methylimidazole
• NCGC00015702-01
• EN300-21628
• M 8878
• STR00990
• Z104506032
• Q-200126
• SR-01000076013
• MFCD00005292
• NCGC00015702-04
• Lopac0_000831
• 3-methyl-1H-imidazol-3-ium
• Cap B (1-methylimidazole 16% in THF), for oligonucleotide synthesis, filtered through a 1mum filter
• NCGC00357222-01
• 1-Methyl-1H-imidazole #
• 1-Methylimidazole, puriss., >=99.0% (GC)
• CHEBI:113454
• M0508
• DTXCID6030863
• CHEMBL543
• NCGC00094162-01
• SR-01000076013-1
• CS-W008580
• FT-0671848
• EC 210-484-7
• NCGC00015702-03
• CCG-204915
• NSC88064
• NSC 88064
• DB-002020
• BBL011447
• STL146559
• 1HImidazole, 1methyl
• 1-methyl-1H-imidazol-3-ium
• THIAMAZOLE IMPURITY B (EP IMPURITY)
• Imidazole, 1methyl
• 1-methylimidazolium ethanoate
• 1-Methylimidazole, redistilled from glass
• NMethylimidazole

• MDL： MFCD00005292
• Inchi： 1S/C4H6N2/c1-6-3-2-5-4-6/h2-4H,1H3
• InChI Key： MCTWTZJPVLRJOU-UHFFFAOYSA-N
• SMILES： C1N(C)C=CN=1
• BRN： 105197

Computed Properties

• Exact Mass: 82.05310
• Monoisotopic Mass: 82.053098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: liquid
• Density: 1.03 g/mL at 25 °C(lit.)
  1.034-1.036 g/mL
• Melting Point: −6 °C (lit.)
• Boiling Point: 198 °C(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.495(lit.)
• PH: 9.5-10.5 (50g/l, H2O, 20℃)
• Solubility: Soluble in chloroform (a little) \ methanol (a little)
• Water Partition Coefficient: Miscible with water.
• Stability/Shelf Life: Stable, but moisture sensitive. Incompatible with acids, acid anhydrides, strong oxidizing agents, moisture, carbon dioxide, acid chlorides.
• PSA: 17.82000
• LogP: 0.42010
• Vapor Pressure: 0.4 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• pka: 6.95(at 25℃)
• Solubility: Miscible with water.

1-Methylimidazole Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H314,H335
• Warning Statement： P210,P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：1
• Hazard Category Code： 22-24-34
• Safety Instruction： S26-S36-S45-S1/2-S36/37/39-S16-S33-S29
• FLUKA BRAND F CODES：3-10
• RTECS：NI7000000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R21/22; R34
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：2.7-15.7%(V)
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles